Cas no 2227694-81-5 ((1S)-1-{4-(difluoromethyl)sulfanylphenyl}-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-{4-(difluoromethyl)sulfanylphenyl}-2,2,2-trifluoroethan-1-ol
• CAS No: 2227694-81-5
• MF: C₉H₇F₅OS
• MW: 258.208298921585
• CID: 5772303
• PubChem ID: 165655332
• Update Time: 2025-06-10

(1S)-1-{4-(difluoromethyl)sulfanylphenyl}-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1952883
• (1S)-1-{4-[(difluoromethyl)sulfanyl]phenyl}-2,2,2-trifluoroethan-1-ol
• 2227694-81-5
• (1S)-1-{4-(difluoromethyl)sulfanylphenyl}-2,2,2-trifluoroethan-1-ol

• Inchi： 1S/C9H7F5OS/c10-8(11)16-6-3-1-5(2-4-6)7(15)9(12,13)14/h1-4,7-8,15H/t7-/m0/s1
• InChI Key： QKGROXCCLWUUHO-ZETCQYMHSA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)[C@@H](C(F)(F)F)O

Computed Properties

• Exact Mass: 258.01377683g/mol
• Monoisotopic Mass: 258.01377683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.5Ų

Additional information on (1S)-1-{4-(difluoromethyl)sulfanylphenyl}-2,2,2-trifluoroethan-1-ol

Comprehensive Overview of (1S)-1-{4-(difluoromethyl)sulfanylphenyl}-2,2,2-trifluoroethan-1-ol (CAS No. 2227694-81-5)

The compound (1S)-1-{4-(difluoromethyl)sulfanylphenyl}-2,2,2-trifluoroethan-1-ol (CAS No. 2227694-81-5) is a fluorinated organic molecule with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a difluoromethylsulfanyl group and a trifluoroethanol moiety, makes it a subject of interest for researchers exploring novel bioactive compounds. The stereochemistry at the 1-position (indicated by the 1S configuration) further enhances its specificity in interactions with biological targets.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in drug discovery to optimize ADME properties (Absorption, Distribution, Metabolism, and Excretion). The presence of both difluoromethyl and trifluoromethyl groups in this compound suggests potential applications in the development of small-molecule inhibitors or enzyme modulators, which are highly sought after in oncology and neurology research.

From a synthetic chemistry perspective, the sulfanylphenyl linkage in CAS No. 2227694-81-5 offers versatility for further functionalization. Researchers are increasingly focusing on C-S bond formation strategies to construct similar scaffolds, driven by the need for greener and more efficient synthetic routes. This compound could serve as a key intermediate in the synthesis of chiral fluorinated building blocks, a topic frequently searched in academic and industrial databases.

The agrochemical industry also stands to benefit from this compound. Fluorinated molecules like (1S)-1-{4-(difluoromethyl)sulfanylphenyl}-2,2,2-trifluoroethan-1-ol often exhibit improved pest control efficacy and environmental persistence. With the rise of sustainable agriculture practices, there is heightened interest in compounds that minimize non-target toxicity while maintaining high activity—a balance this molecule may achieve due to its selective fluorination pattern.

Analytical characterization of CAS No. 2227694-81-5 typically involves advanced techniques such as NMR spectroscopy (notably 19F-NMR for fluorine detection) and high-resolution mass spectrometry. These methods are critical for quality control in industrial settings, where impurities in fluorinated compounds can significantly impact performance. Discussions around analytical method validation for such molecules frequently appear in pharmaceutical forums, reflecting their practical importance.

Environmental and regulatory considerations are paramount when working with fluorinated compounds. While 2227694-81-5 is not classified as hazardous, its degradation products and bioaccumulation potential warrant study—an area gaining traction in green chemistry research. Computational tools like molecular docking are increasingly used to predict the ecological impact of such molecules before large-scale synthesis.

In conclusion, (1S)-1-{4-(difluoromethyl)sulfanylphenyl}-2,2,2-trifluoroethan-1-ol represents a compelling case study in modern fluorochemical design. Its dual utility in life sciences and material innovation, combined with the broader industry shift toward precision synthesis and sustainable chemistry, positions it as a molecule to watch in coming years. Ongoing research will likely uncover new applications, particularly in targeted drug delivery and smart agrochemicals—topics dominating current scientific discourse.